Cas no 2229450-46-6 (3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid)

• Product Name: 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid
• CAS No: 2229450-46-6
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6577432
• PubChem ID: 165839410
• Update Time: 2025-11-05

3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid
• 3-[2-(dimethylamino)phenyl]-2,2-difluoropropanoic acid
• EN300-1969537
• 2229450-46-6

• Inchi： 1S/C11H13F2NO2/c1-14(2)9-6-4-3-5-8(9)7-11(12,13)10(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： CPOOZUKVJAEVBC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=CC=1N(C)C)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid

Exploring 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid (CAS No. 2229450-46-6): Properties, Applications, and Market Insights

3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid (CAS No. 2229450-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoropropanoic acid backbone and dimethylamino substituent, exhibits intriguing chemical properties that make it valuable for various applications. In this comprehensive overview, we delve into its molecular structure, synthesis pathways, potential uses, and the latest market trends.

The molecular formula of 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid highlights its distinct features, including a phenyl ring substituted with a dimethylamino group and a difluoropropanoic acid moiety. These structural elements contribute to its reactivity and solubility, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for drug discovery and agrochemical development, given its ability to modulate biological activity.

One of the most frequently asked questions about 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid is its role in medicinal chemistry. Recent studies suggest that this compound could serve as a precursor for designing novel enzyme inhibitors or receptor modulators, owing to its electron-rich aromatic system and fluorine atoms, which enhance binding affinity. Additionally, its difluorinated structure aligns with the growing trend of incorporating fluorine into pharmaceuticals to improve metabolic stability and bioavailability.

In the agrochemical sector, 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid is being explored for its potential in developing next-generation pesticides and herbicides. The dimethylamino group may contribute to selective toxicity against pests while minimizing environmental impact. This aligns with the increasing demand for sustainable crop protection solutions, a hot topic in modern agriculture.

The synthesis of 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid typically involves multi-step reactions, including Friedel-Crafts acylation and fluorination processes. Optimizing these pathways for higher yields and purity remains a key focus for industrial chemists. Recent advancements in flow chemistry and catalysis have opened new avenues for scalable production, addressing the compound's growing demand in research and development.

From a market perspective, the demand for 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid is expected to rise, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Companies specializing in fine chemicals are actively investing in its production, with a focus on green chemistry principles to reduce waste and energy consumption. This trend reflects the broader shift toward sustainable chemical manufacturing, a priority for regulatory bodies and consumers alike.

For researchers and industry professionals, understanding the physicochemical properties of 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid is crucial. Its melting point, solubility, and stability under various conditions are key parameters for formulation and storage. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with quality standards.

In conclusion, 3-2-(dimethylamino)phenyl-2,2-difluoropropanoic acid (CAS No. 2229450-46-6) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing emphasis on fluorinated compounds and sustainable chemistry, position it as a valuable asset for future innovations. As research progresses, this compound is likely to play a pivotal role in addressing global challenges in healthcare and agriculture.